Cas no 80791-85-1 ( )

• Product Name: &nbsp
• CAS No: 80791-85-1
• MF: C₁₆H₁₉NO₉
• MW: 369.323365449905
• CID: 986105
• PubChem ID: 54686138
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [3,4-diacetyloxy-5-(4-hydroxy-2-oxopyridin-1-yl)oxolan-2-yl]methyl acetate
• 4-Hydroxy-1-(2,3,5-tri-O-acetylpentofuranosyl)pyridin-2(1H)-one
• NSC329948
• 80791-85-1
• 2(1H)-Pyridinone, 4-hydroxy-1-(tri-O-acetyl-.beta.-D-ribofuranosyl)-
• NSC-329948
• DTXSID30715771
• DS-003208
•  

• Inchi： 1S/C16H19NO9/c1-8(18)23-7-12-14(24-9(2)19)15(25-10(3)20)16(26-12)17-5-4-11(21)6-13(17)22/h4-6,12,14-16,21H,7H2,1-3H3
• InChI Key： OPKHSBWVLDNFHU-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)N1C=CC(=CC1=O)O

Computed Properties

• Exact Mass: 369.10598118g/mol
• Monoisotopic Mass: 369.10598118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds